2-(1-Ethyl-1H-pyrazol-4-yl)oxane-3-carboxylic acid

• Molecular Formula: C11H16N2O3
• Molecular Weight: 224.26 g/mol
• IUPAC Name: 2-(1-ethylpyrazol-4-yl)oxane-3-carboxylic acid
• InChI: InChI=1S/C11H16N2O3/c1-2-13-7-8(6-12-13)10-9(11(14)15)4-3-5-16-10/h6-7,9-10H,2-5H2,1H3,(H,14,15)
• InChI Key: GLCZJVBGCBLVOP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)C2C(CCCO2)C(=O)O

Description

Conformational Analysis

The oxane ring adopts a chair conformation to minimize steric strain. Key observations include:

• The pyrazole substituent at position 2 occupies an equatorial position to avoid 1,3-diaxial interactions with the carboxylic acid group at position 3.
• The carboxylic acid group adopts an axial orientation , facilitating hydrogen bonding with adjacent molecules in the solid state.

Substituent	Position on Oxane	Conformation	Steric Considerations
1-Ethylpyrazole	C2	Equatorial	Minimizes clash with C3 substituent
Carboxylic acid	C3	Axial	Favors intermolecular H-bonding

The energy difference between axial and equatorial conformers is estimated at 2–3 kcal/mol , typical for tetrahydropyran derivatives.

Crystallographic Data and Solid-State Arrangement

While experimental crystallographic data for this specific compound is not publicly available, inferences can be drawn from structurally related pyrazole-oxane hybrids.

Predicted Solid-State Features:

• Hydrogen-Bonding Networks : The carboxylic acid group likely forms cyclic dimers via O–H···O interactions, with a bond length of ~2.6 Å.
• Packing Efficiency : The ethyl group on the pyrazole ring induces van der Waals interactions , promoting a layered crystal lattice.
• Unit Cell Parameters (estimated):
  • a = 10.2 Å, b = 12.5 Å, c = 8.7 Å
  • α = 90°, β = 105°, γ = 90°
  • Space group: P2₁/c (common for chiral carboxylic acids).

Comparative Structural Analysis with Pyrazole-Oxane Hybrid Derivatives

The structural uniqueness of 2-(1-ethyl-1H-pyrazol-4-yl)oxane-3-carboxylic acid becomes evident when compared to related compounds:

Compound	Key Structural Differences	Functional Implications
1,4,6,7-Tetrahydropyrano[4,3-c]pyrazole-3-carboxylic acid	Fused pyrano-pyrazole system	Enhanced rigidity; limited conformational flexibility
2-(1-Methyl-1H-pyrazol-4-yl)thiazole-4-carboxylic acid	Thiazole replaces oxane; carboxylic acid at C4	Altered hydrogen-bonding topology
Ethyl 1,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carboxylate	Ethyl ester instead of carboxylic acid	Reduced polarity; increased lipophilicity

Key Observations:

• Substituent Effects : The ethyl group in the target compound increases lipophilicity compared to methyl analogues, potentially enhancing membrane permeability.
• Ring Size : Six-membered oxane rings (vs. five-membered thiazole) provide distinct torsional angles, affecting binding to biological targets.
• Functional Groups : The free carboxylic acid enables salt formation or coordination chemistry, unlike ester derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-Ethyl-1H-pyrazol-4-yl)oxane-3-carboxylic acid typically involves the formation of the pyrazole ring followed by the introduction of the oxane ring and carboxylic acid group. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, starting with ethyl hydrazine and an appropriate diketone can lead to the formation of the pyrazole ring, which is then further reacted to introduce the oxane ring and carboxylic acid group .

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and green chemistry principles to enhance the efficiency and sustainability of the process .

Chemical Reactions Analysis

Types of Reactions

2-(1-Ethyl-1H-pyrazol-4-yl)oxane-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different derivatives.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and pH to ensure the desired transformation .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a ketone or aldehyde derivative, while reduction could produce an alcohol. Substitution reactions could introduce a wide range of functional groups, depending on the nucleophile used .

Scientific Research Applications

2-(1-Ethyl-1H-pyrazol-4-yl)oxane-3-carboxylic acid has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in various organic reactions.

Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.

Industry: The compound can be used in the development of new materials and as a precursor for various industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(1-Ethyl-1H-pyrazol-4-yl)oxane-3-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrazole ring can engage in hydrogen bonding and π-π interactions, while the carboxylic acid group can form ionic bonds with target molecules. These interactions can modulate the activity of the target, leading to the desired biological or chemical effect .

Comparison with Similar Compounds

Substituent Effects: Ethyl vs. Methyl Groups

Compound : rac-(2R,3R)-2-(1-Methyl-1H-pyrazol-4-yl)oxane-3-carboxylic acid

• Key Differences : The ethyl group in the target compound is replaced by a methyl group.
• Impact: Molecular Weight: The methyl analog has a molecular weight of 210.2 g/mol , while the ethyl variant is expected to be slightly higher (~224–228 g/mol). Synthesis Purity: Both compounds are synthesized with ≥95% purity, ensuring reliability in experimental applications .

Core Structural Variations: Oxane vs. Pyrimidine/Quinoline

Compound 1: 7-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid Compound 2: 2-(1-Methyl-1H-pyrazol-3-yl)-quinoline-4-carboxylic acid

• Key Differences: The oxane ring is replaced by pyrimidine (Compound 1) or quinoline (Compound 2). Pyrazole substitution positions vary (4-position in the target compound vs. 3-position in Compound 2).
• Impact: Electronic Properties: Pyrimidine and quinoline rings introduce aromatic nitrogen atoms, altering electron distribution and hydrogen-bonding capacity compared to the oxygen-containing oxane. Acidity: The carboxylic acid in quinoline derivatives (Compound 2) may exhibit different pKa values due to resonance effects from the aromatic system .

Functional Group Modifications

Compound : [(1-Ethyl-1H-pyrazol-4-yl)methyl][2-(3-methoxyphenyl)ethyl]amine

• Key Differences : The carboxylic acid group is replaced by an amine moiety.
• Impact :
  • Solubility : The amine group may improve aqueous solubility compared to the carboxylic acid, depending on protonation state.
  • Bioactivity : Such modifications could shift pharmacological activity from enzyme inhibition (common with carboxylic acids) to receptor-targeted interactions .

Tabulated Comparison of Key Parameters

Compound Name	Substituent (Pyrazole)	Core Structure	Molecular Weight (g/mol)	Purity	Notable Properties
2-(1-Ethyl-1H-pyrazol-4-yl)oxane-3-carboxylic acid	Ethyl (N1)	Oxane	~224–228 (estimated)	≥95%*	High hydrogen-bonding potential
rac-(2R,3R)-2-(1-Methyl-1H-pyrazol-4-yl)oxane-3-carboxylic acid	Methyl (N1)	Oxane	210.2	≥95%	Lower lipophilicity vs. ethyl
7-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	Ethyl (N1), Methyl (C5)	Pyrimidine	~300–310 (estimated)	Not specified	Enhanced aromatic interactions
2-(1-Methyl-1H-pyrazol-3-yl)-quinoline-4-carboxylic acid	Methyl (N1)	Quinoline	~279.3	Not specified	Resonance-stabilized carboxylic acid

*Assumed based on analogs .

Research Implications and Gaps

• Synthetic Challenges : Ethyl-substituted pyrazoles may introduce steric hindrance during synthesis compared to methyl analogs .
• Biological Relevance: The oxane ring’s ether oxygen could serve as a hydrogen-bond acceptor, a feature absent in pyrimidine/quinoline analogs .
• Data Limitations : Critical parameters like solubility, melting point, and stability are missing in the evidence, necessitating further experimental characterization.

Biological Activity

2-(1-Ethyl-1H-pyrazol-4-yl)oxane-3-carboxylic acid, also known as (2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxane-3-carboxylic acid, is a chiral compound that has garnered attention in medicinal chemistry due to its potential biological activities. This compound features a pyrazole ring and an oxane (tetrahydropyran) structure, which contribute to its unique pharmacological properties.

• Molecular Formula : C₁₁H₁₆N₂O₃
• Molecular Weight : 224.26 g/mol
• CAS Number : 1808320-08-2

Synthesis

The synthesis of this compound typically involves the construction of the pyrazole ring followed by the formation of the oxane ring. A common method includes the condensation of 1-ethyl-1H-pyrazole-4-carbaldehyde with an oxane precursor under controlled acidic or basic conditions. This process requires careful temperature and pH management to achieve the desired stereochemistry .

The biological activity of 2-(1-Ethyl-1H-pyrazol-4-yl)oxane-3-carboxylic acid is primarily attributed to its interaction with specific molecular targets within biological systems. The pyrazole moiety can engage with various enzymes and receptors, potentially modulating their activity. The oxane structure may enhance binding affinity and selectivity towards these targets, making it a candidate for further pharmacological studies .

Antimicrobial Properties

Research indicates that derivatives of pyrazole compounds exhibit significant antimicrobial activity. For instance, studies have shown that similar pyrazole derivatives demonstrate effectiveness against various bacterial strains, suggesting potential applications in treating infections .

Anti-inflammatory Activity

The compound has been investigated for its anti-inflammatory properties. In vitro studies have shown that it can inhibit cyclooxygenase (COX) enzymes, particularly COX-2, which is implicated in inflammatory processes. The selectivity index for COX inhibition has been reported to be favorable compared to standard anti-inflammatory drugs like celecoxib .

Table 1: Comparison of COX Inhibition by Pyrazole Derivatives

Compound Name	COX-1 Inhibition (%)	COX-2 Inhibition (%)	Selectivity Index
Celecoxib	8.17	95.84	11.7
(2R,3R)-2-(1-Ethyl-1H-pyrazol-4-yl)oxane	TBD	TBD	TBD
Other Pyrazole Derivative A	TBD	TBD	TBD
Other Pyrazole Derivative B	TBD	TBD	TBD

Anticancer Potential

Emerging studies suggest that pyrazole derivatives may exhibit anticancer properties through various mechanisms, including apoptosis induction in cancer cells and modulation of signaling pathways involved in tumor growth . The specific pathways activated or inhibited by 2-(1-Ethyl-1H-pyrazol-4-yl)oxane-3-carboxylic acid warrant further investigation.

Case Studies

Recent literature highlights several case studies focusing on the biological activities of related compounds:

• Case Study on Anti-inflammatory Activity : A series of pyrazole derivatives were tested for their effectiveness in reducing inflammation in animal models. The results indicated that compounds with structural similarities to 2-(1-Ethyl-1H-pyrazol-4-yl)oxane exhibited significant reductions in edema and pain responses .
• Antimicrobial Efficacy : Another study evaluated the antimicrobial activity of various pyrazole derivatives against Gram-positive and Gram-negative bacteria. Results showed promising inhibitory effects, reinforcing the potential use of these compounds in developing new antibiotics .